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Compound of Interest

Compound Name: TLK117

CAS No.: 152684-53-2

Cat. No.: B2405314

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling of TLK117,

a potent inhibitor of Glutathione S-transferase P1-1 (GSTP1-1). Adherence to these guidelines

is critical to ensure personnel safety and maintain a secure laboratory environment.

Immediate Safety and Handling Precautions
TLK117 and its parent compound, Ezatiostat, are classified as hazardous materials. The

primary routes of exposure are inhalation, skin contact, and eye contact. The known health

hazards are summarized in the table below.
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Hazard Statement Classification Precautionary Measures

Harmful if swallowed
Acute Toxicity, Oral (Category

4)

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

Wear protective gloves and

clothing.

Causes serious eye irritation
Serious Eye Damage/Eye

Irritation (Category 2A)
Wear eye and face protection.

May cause respiratory irritation
Specific Target Organ Toxicity,

Single Exposure (Category 3)

Avoid breathing dust. Use only

in a well-ventilated area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling TLK117. The following table

outlines the required equipment for various laboratory procedures.
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Procedure Gloves
Eye/Face
Protection

Lab
Coat/Gown

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Double-gloving

with nitrile gloves

Safety glasses

with side shields

or chemical

splash goggles

Disposable solid-

front gown

N95 respirator or

higher

Solution

Preparation and

Handling

Nitrile gloves
Chemical splash

goggles

Fluid-resistant

lab coat or gown

Use in a certified

chemical fume

hood

Cell Culture and

In Vitro Assays
Nitrile gloves

Safety glasses

with side shields

Standard lab

coat

Use in a

biological safety

cabinet

Spill Cleanup

Heavy-duty nitrile

or butyl rubber

gloves

Chemical splash

goggles and face

shield

Disposable, fluid-

resistant gown

N95 respirator or

higher,

depending on

spill size

Glove Selection and Use
Nitrile gloves are recommended for handling TLK117, particularly for incidental contact and

splash protection. For prolonged handling or when working with concentrated solutions,

consider gloves with a higher level of chemical resistance, such as butyl rubber. Always adhere

to the following best practices:

Inspect gloves for any signs of degradation or punctures before use.

Double-gloving is required when handling the solid compound.

Change gloves frequently, and immediately after known contact with TLK117.

Do not wear gloves outside of the laboratory to prevent the spread of contamination.

Operational Plans: Step-by-Step Guidance
Experimental Workflow for Handling TLK117
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The following diagram outlines the standard workflow for safely handling TLK117 from receipt

to disposal.

Preparation
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Receipt and Secure Storage
(-20°C or -80°C)

Don Appropriate PPE

Prepare Work Area
(Fume Hood/BSC)
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Solubilization in DMSO

Perform Experiment

Decontaminate Work Surfaces

Doff and Dispose of PPE

Dispose of Chemical Waste
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of TLK117.

Protocol for In Vitro GSTP1-1 Inhibition Assay
This protocol is adapted from established methods for determining the inhibitory activity of

compounds against GSTP1-1.

Materials:

Recombinant human GSTP1-1 enzyme

Glutathione (GSH)

1-Chloro-2,4-dinitrobenzene (CDNB)

Potassium phosphate buffer (pH 6.5)

TLK117 (or Ezatiostat) dissolved in DMSO

96-well UV-transparent microplates

Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare Reagents:

Prepare a stock solution of GSH in the phosphate buffer.

Prepare a stock solution of CDNB in ethanol.

Prepare serial dilutions of TLK117 in DMSO.

Enzyme and Inhibitor Pre-incubation:

In each well of the microplate, add the phosphate buffer.
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Add the desired concentration of TLK117 or DMSO (for control wells).

Add the GSTP1-1 enzyme to all wells.

Incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow

for inhibitor binding.

Initiate the Reaction:

Add GSH to all wells.

Initiate the enzymatic reaction by adding CDNB to all wells.

Measure Absorbance:

Immediately place the microplate in the spectrophotometer.

Measure the increase in absorbance at 340 nm over time (kinetic read). The product of the

reaction, S-(2,4-dinitrophenyl)glutathione, absorbs at this wavelength.

Data Analysis:

Calculate the initial reaction rates from the linear portion of the absorbance curves.

Determine the percent inhibition for each concentration of TLK117.

Plot the percent inhibition against the logarithm of the inhibitor concentration to determine

the IC50 value.

Signaling Pathway
TLK117 is the active metabolite of Ezatiostat and functions as a selective inhibitor of GSTP1-1.

Inhibition of GSTP1-1 by TLK117 leads to the activation of the c-Jun N-terminal kinase (JNK)

signaling pathway, which can ultimately induce apoptosis in susceptible cells.[1]
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Caption: TLK117-Mediated JNK Activation Pathway.

Disposal Plan
All materials contaminated with TLK117 are considered hazardous chemical waste and must

be disposed of accordingly.

Waste Segregation and Collection:

Solid Waste: All solid waste, including contaminated gloves, weigh paper, pipette tips, and

labware, must be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: All liquid waste containing TLK117 must be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.
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Sharps Waste: Any sharps contaminated with TLK117 must be disposed of in a designated

sharps container that is also labeled as hazardous chemical waste.

Labeling and Storage:

All hazardous waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "TLK117"

The specific hazards (e.g., "Toxic," "Irritant")

The date the waste was first added to the container.

Store sealed hazardous waste containers in a designated, secure area within the laboratory,

away from general traffic and drains.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not dispose of TLK117 down the drain or in the regular trash.

Emergency Procedures
Spill Response:

Evacuate the immediate area and alert others.

Don appropriate PPE, including a respirator, chemical splash goggles, a fluid-resistant gown,

and heavy-duty gloves.

Contain the spill using absorbent pads or other appropriate materials.

Decontaminate the area using a 10% bleach solution, followed by a rinse with 70% ethanol,

and then water. Allow for adequate contact time for the bleach solution (at least 10 minutes).

Collect all contaminated materials in a hazardous waste container.
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Report the spill to your laboratory supervisor and EHS department.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling TLK117 and ensure a safe and productive research environment. Always consult your

institution's specific safety protocols and the Safety Data Sheet (SDS) for Ezatiostat for the

most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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